Pigment Yellow 127
Pigment Yellow 127
Brand Name:
Vulcanchem
CAS No.:
68610-86-6
VCID:
VC0021417
InChI:
InChI=1S/C35H32Cl2N6O5/c1-19-10-13-27(20(2)16-19)38-34(46)32(21(3)44)42-40-28-14-11-23(17-25(28)36)24-12-15-29(26(37)18-24)41-43-33(22(4)45)35(47)39-30-8-6-7-9-31(30)48-5/h6-18,32-33H,1-5H3,(H,38,46)(H,39,47)
SMILES:
CC1=CC(=C(C=C1)NC(=O)C(C(=O)C)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4OC)Cl)Cl)C
Molecular Formula:
C35H32Cl2N6O5
Molecular Weight:
687.578
Pigment Yellow 127
CAS No.: 68610-86-6
Main Products
VCID: VC0021417
Molecular Formula: C35H32Cl2N6O5
Molecular Weight: 687.578
| CAS No. | 68610-86-6 |
|---|---|
| Product Name | Pigment Yellow 127 |
| Molecular Formula | C35H32Cl2N6O5 |
| Molecular Weight | 687.578 |
| IUPAC Name | 2-[[2-chloro-4-[3-chloro-4-[[1-(2-methoxyanilino)-1,3-dioxobutan-2-yl]diazenyl]phenyl]phenyl]diazenyl]-N-(2,4-dimethylphenyl)-3-oxobutanamide |
| Standard InChI | InChI=1S/C35H32Cl2N6O5/c1-19-10-13-27(20(2)16-19)38-34(46)32(21(3)44)42-40-28-14-11-23(17-25(28)36)24-12-15-29(26(37)18-24)41-43-33(22(4)45)35(47)39-30-8-6-7-9-31(30)48-5/h6-18,32-33H,1-5H3,(H,38,46)(H,39,47) |
| Standard InChIKey | HKBCNTJSSROSSO-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)NC(=O)C(C(=O)C)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4OC)Cl)Cl)C |
| Synonyms | pigment yellow 127;2,2/'-[(3,3/'-dichloro[1,1/'-biphenyl]-4,4/'-diyl)bis(azo)]bis[3-oxo-butanamide n,n/'-bis(o-anisyl and 2,4-xylyl) derivs.;C.I. 21102;Butanamide, 2,2/'-[(3,3/'-dichloro[1,1/'-biphenyl]-4,4/'-diyl)bis(azo)]bis[3-oxo-, N,N/'-bis(o-ani |
| Last Modified | Aug 20 2021 |
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